Cas no 946351-46-8 (1-(3,4-dimethylphenyl)-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea)

• Product Name: 1-(3,4-dimethylphenyl)-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea
• CAS No: 946351-46-8
• MF: C₂₇H₂₈FN₃O₃S
• MW: 493.592928886414
• CID: 5878495
• PubChem ID: 16918160
• Update Time: 2025-10-31

1-(3,4-dimethylphenyl)-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(3,4-dimethylphenyl)-N'-[2-[[1-[(4-fluorophenyl)methyl]-2-methyl-1H-indol-3-yl]sulfonyl]ethyl]-
• 946351-46-8
• F2369-0173
• AKOS024643511
• 1-(3,4-dimethylphenyl)-3-[2-({1-[(4-fluorophenyl)methyl]-2-methyl-1H-indol-3-yl}sulfonyl)ethyl]urea
• 1-(3,4-dimethylphenyl)-3-[2-[1-[(4-fluorophenyl)methyl]-2-methylindol-3-yl]sulfonylethyl]urea
• 1-(3,4-dimethylphenyl)-3-(2-((1-(4-fluorobenzyl)-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)urea
• 1-(3,4-dimethylphenyl)-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea

• Inchi： 1S/C27H28FN3O3S/c1-18-8-13-23(16-19(18)2)30-27(32)29-14-15-35(33,34)26-20(3)31(25-7-5-4-6-24(25)26)17-21-9-11-22(28)12-10-21/h4-13,16H,14-15,17H2,1-3H3,(H2,29,30,32)
• InChI Key： ZJQORILFHHXQFB-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C(C)=C1)C(NCCS(C1C2=C(N(CC3=CC=C(F)C=C3)C=1C)C=CC=C2)(=O)=O)=O

Computed Properties

• Exact Mass: 493.18354110g/mol
• Monoisotopic Mass: 493.18354110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 711.5±60.0 °C(Predicted)
• pka: 12.93±0.46(Predicted)

Additional information on 1-(3,4-dimethylphenyl)-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea

Introduction to 1-(3,4-dimethylphenyl)-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea (CAS No. 946351-46-8)

The compound 1-(3,4-dimethylphenyl)-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea, identified by its CAS number 946351-46-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric groups, including a dimethylphenyl moiety, a fluorophenyl substituent, and an indol scaffold, suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of advanced chemical scaffolds designed to enhance binding affinity and selectivity. The structural motif of 1-(3,4-dimethylphenyl)-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea incorporates elements that have been strategically selected to modulate specific biological pathways. The sulfonyl group, in particular, is well-documented for its role in enhancing receptor binding interactions, a feature that has been leveraged in the design of numerous successful drugs.

Current research in medicinal chemistry emphasizes the importance of rational drug design, where structural modifications are guided by computational modeling and experimental data. The compound in question exemplifies this approach, with its architecture tailored to interact with biological targets in a precise manner. The fluorophenyl moiety is known to influence metabolic stability and binding affinity, while the indol scaffold is often associated with neurological and anti-inflammatory properties. These features collectively contribute to the compound's potential as a lead molecule for therapeutic intervention.

One of the most compelling aspects of this compound is its potential application in addressing complex diseases that require multifaceted pharmacological approaches. For instance, studies have shown that molecules containing indole derivatives exhibit significant activity against various enzymatic targets involved in inflammatory and neurodegenerative disorders. The introduction of a sulfonyl group further enhances its interaction with these targets, potentially leading to improved therapeutic outcomes.

The synthesis and characterization of 1-(3,4-dimethylphenyl)-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea have been conducted with rigorous attention to detail, ensuring that the final product meets high standards of purity and stability. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the compound. These analytical methods provide critical insights into the molecular conformation and dynamics, which are essential for understanding its biological behavior.

From a computational chemistry perspective, the molecular properties of this compound have been extensively modeled using cutting-edge software tools. These simulations have helped predict its solubility, permeability, and metabolic stability—key factors that determine its suitability for further development into a drug candidate. The results indicate that the compound possesses favorable pharmacokinetic profiles, making it an attractive option for preclinical studies.

The potential therapeutic applications of 1-(3,4-dimethylphenyl)-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea are vast and varied. Initial studies have suggested its efficacy in modulating pathways associated with pain perception and neuroprotection. The compound's ability to interact with multiple targets simultaneously makes it particularly interesting for developing combination therapies that address complex pathologies. Additionally, its structural complexity provides a rich scaffold for further derivatization, allowing researchers to fine-tune its pharmacological properties.

In conclusion,1-(3,4-dimethylphenyl)-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-ylyl}sulfonyl)ethylurea (CAS No. 946351-46-8) stands as a testament to the progress being made in rational drug design. Its unique structural features and promising preclinical data position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new biological targets and mechanisms of action,this compound will undoubtedly play a significant role in shaping the future of pharmaceutical innovation.